Cas no 2137696-90-1 (1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137696-90-1
• MF: C₁₁H₁₇ClFNO₄
• MW: 281.708386182785
• CID: 5258071
• Update Time: 2025-11-01

1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C11H17ClFNO4/c1-10(2,3)18-9(16)14-5-4-11(13,6-14)8(15)17-7-12/h4-7H2,1-3H3
• InChI Key： CKOOFWRGQZVZKQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(C(OCCl)=O)C1

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester

Research Brief on 1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS: 2137696-90-1)

The compound 1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS: 2137696-90-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel fluorinated pyrrolidine derivatives, which are of particular interest in the development of protease inhibitors and other enzyme-targeted therapeutics. The presence of both fluorine and chloromethyl groups in its structure offers unique reactivity, enabling the introduction of diverse functional groups for further derivatization. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of potent inhibitors targeting viral proteases, showcasing its potential in antiviral drug development.

In addition to its synthetic applications, preliminary biological evaluations have revealed promising activity profiles for derivatives of this compound. For instance, a recent in vitro study indicated that certain analogs exhibit selective inhibition of specific cancer cell lines, suggesting potential applications in oncology. The fluorinated pyrrolidine core has been shown to enhance binding affinity to target proteins, while the chloromethyl group allows for further structural optimization to improve pharmacokinetic properties.

Further investigations into the mechanistic aspects of this compound and its derivatives are ongoing. Researchers are particularly interested in understanding its interactions with biological targets at the molecular level, using techniques such as X-ray crystallography and molecular docking simulations. These studies are expected to provide deeper insights into its mode of action and guide the design of more effective therapeutic agents.

In conclusion, 1,3-Pyrrolidinedicarboxylic acid, 3-fluoro-, 3-(chloromethyl) 1-(1,1-dimethylethyl) ester represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development in drug discovery. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its potential in treating a broader range of diseases.